Cas no 161401-26-9 (BISTRIFLUOROMETHANESULFONIMIDE TETRAETHYLAMMONIUM SALT)

BISTRIFLUOROMETHANESULFONIMIDE TETRAETHYLAMMONIUM SALT Properties

Names and Identifiers

• BISTRIFLUOROMETHANESULFONIMIDE TETRAETHYLAMMONIUM SALT
• bis(trifluoromethylsulfonyl)azanide,tetraethylazanium
• TETRAETHYLAMMONIUM BISTRIFLUOROMETHANE- SULFONIMIDATE
• Tetraethylammonium bistrifluoromethanesulfonimidate
• TetraethylaMMoniuM bis(trifluoroMethanesulfonyl)iMid
• Tetraethylammonium bistrifluoromethanesulfonimidate puriss., for electronic purposes, >=99.0% (T)
• Bistrifluoromethanesulfonimide tetraethylammonium salt
• MFCD01863120
• Tetraethylammonium bis(trifluoromethylsulfonyl)imide
• 161401-26-9
• PBVQLVFWBBDZNU-UHFFFAOYSA-N
• Tetraethylammonium bistrifluoromethanesulfonimidate, for electronic purposes, >=99.0%
• CS-0129556
• Tetraethylammonium bis((trifluoromethyl)sulfonyl)imide
• J-009825
• DTXSID60585000
• Ethanaminium, N,N,N-triethyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1)
• N,N,N-Triethylethanaminium bis(trifluoromethanesulfonyl)azanide
• bis(trifluoromethylsulfonyl)azanide;tetraethylazanium
• tetraethylammonium bis(trifluoromethanesulfonyl)imide
• Tetraethylammonium bis((trifluoromethyl)sulfonyl)amide
• TETRAETHYLAMMONIUM BISTRIFLUOROMETHANESULFONIMIDATE
• +Expand

• MDL： MFCD01863120
• InChIKey： PBVQLVFWBBDZNU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H20N.C2F6NO4S2/c1-5-9(6-2,7-3)8-4;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-8H2,1-4H3;/q+1;-1
• SMILES： CC[N+](CC)(CC)CC.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 410.07700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 6
• Monoisotopic Mass: 410.07686844g/mol
• Heavy Atom Count: 24
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 86Ų

Experimental Properties

• LogP: 5.10370
• PSA: 85.04000
• Melting Point: 102-108 °C